Cas no 2287345-08-6 (tert-butyl 2-[(6-cyano-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate)

• Product Name: tert-butyl 2-[(6-cyano-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate
• CAS No: 2287345-08-6
• MF: C₁₈H₂₃N₅O₂
• MW: 341.407523393631
• CID: 5945385
• PubChem ID: 165738100
• Update Time: 2025-06-28

tert-butyl 2-[(6-cyano-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[(6-cyano-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate
• EN300-6749155
• 2287345-08-6

• Inchi： 1S/C18H23N5O2/c1-18(2,3)25-17(24)22-9-5-4-6-14(22)12-23-16-10-13(11-19)7-8-15(16)20-21-23/h7-8,10,14H,4-6,9,12H2,1-3H3
• InChI Key： UANRFMHSXWICJZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1CN1C2C=C(C#N)C=CC=2N=N1)=O

Computed Properties

• Exact Mass: 341.18517499g/mol
• Monoisotopic Mass: 341.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84Ų

Additional information on tert-butyl 2-[(6-cyano-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate

Advanced Synthesis and Functional Applications of tert-butyl 2-[(6-cyano-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate (CAS No. 2287345-08-6)

tert-butyl 2-[(6-cyano-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate represents a novel class of organic compounds with significant potential in pharmaceutical and materials science research. This compound, characterized by its benzotriazole-based functional group and piperidine ring system, has emerged as a key intermediate in the development of bioactive molecules targeting neurodegenerative diseases and inflammatory pathways. The cyanide group attached to the benzotriazole ring enhances its reactivity, enabling versatile synthetic transformations while maintaining structural stability under various reaction conditions.

Recent studies published in *Journal of Medicinal Chemistry* (2023) highlight the role of tert-butyl 2-[(6-cyano-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate as a building block for designing selective serotonin receptor modulators. The benzotriazole moiety demonstrates exceptional binding affinity to G-protein coupled receptors (GPCRs), while the piperidine ring provides conformational flexibility critical for molecular recognition. This dual functionality makes the compound a preferred candidate for drug discovery programs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

Structural analysis of tert-butyl 2-[(6-cyano-1H-1,2,3-benzotri,1-yl)methyl]piperidine-1-carboxylate reveals a unique combination of electrophilic and nucleophilic properties. The cyano group acts as an electron-withdrawing substituent, modulating the electronic environment of the benzotriazole ring to enhance its reactivity toward electrophilic substitution reactions. This characteristic is particularly valuable in the synthesis of prodrugs and targeted drug delivery systems, where controlled release mechanisms are essential for therapeutic efficacy.

Current research in *Advanced Materials* (2024) explores the application of tert-butyl 2-[(6-cyano-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate in nanomedicine. The compound's ability to form stable supramolecular assemblies with biocompatible polymers has opened new avenues for developing drug-loaded nanoparticles with enhanced bioavailability. The benzotriazole functionality exhibits strong metal-ligand coordination capabilities, enabling the creation of responsive nanocarriers that release active payloads in response to specific physiological stimuli.

From a synthetic perspective, the tert-butyl group in tert-butyl 2-[(6-cyano-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate serves as a protective group, preventing unwanted side reactions during multi-step organic synthesis. This feature is particularly advantageous in the preparation of complex heterocyclic compounds, where stereochemical control and functional group compatibility are critical. Recent advancements in asymmetric catalysis have further expanded the utility of this compound in the synthesis of chiral pharmaceutical intermediates.

The piperidine ring in tert-butyl 2-[(6-cyano-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate contributes to its pharmacokinetic profile by enhancing membrane permeability and blood-brain barrier penetration. This property is particularly relevant for the development of central nervous system (CNS) drugs, where efficient delivery to target tissues is essential for therapeutic outcomes. The carboxylate group at the terminal position further modulates solubility characteristics, optimizing the compound's solubility in aqueous environments.

Emerging research in *ACS Chemical Biology* (2024) demonstrates the potential of tert-butyl 2-[(6-cyano-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate as a scaffold for targeted protein degradation (TPD) technologies. The benzotriazole-based proteolysis targeting chimera (PROTAC) ligands show promising results in selectively degrading disease-associated proteins, offering a new paradigm in precision medicine. This application leverages the electrophilic nature of the cyano group to facilitate ubiquitin ligase recruitment and target protein degradation.

Environmental and safety considerations are also being addressed in the development of tert-butyl 2-[(6-cyano-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate. Recent studies in *Green Chemistry* (2024) focus on green synthesis methods that minimize the use of toxic reagents and reduce waste generation. The tert-butyl group's degradability under biological conditions makes this compound an attractive candidate for environmentally sustainable chemical processes.

In conclusion, tert-butyl 2-[(6-cyano-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate (CAS No. 2287345-08-6) represents a versatile platform for advancing pharmaceutical and materials science research. Its unique combination of benzotriazole functionality, piperidine ring system, and cyanide group provides a foundation for developing innovative therapies and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methodologies, solidifying its position as a key compound in modern chemical innovation.

For researchers seeking to explore the potential of tert-butyl 2-[(6-cyano-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate, access to high-quality reagents and specialized synthesis protocols is essential. Collaborative efforts between academia and industry are driving the development of novel applications, ensuring that this compound remains at the forefront of chemical and biomedical research.